N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C15H15N3O4/c1-20-12-7-3-6-11(13(12)21-2)15(19)22-18-14(16)10-5-4-8-17-9-10/h3-9H,1-2H3,(H2,16,18)
• InChI Key: HEJINFZVUOGYMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)ON=C(C2=CN=CC=C2)N
• Isomeric SMILES: COC1=CC=CC(=C1OC)C(=O)O/N=C(/C2=CN=CC=C2)\N
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is synthesized through a complex chemical process and has shown promising results in scientific research, particularly in the area of drug discovery and development.

Mechanism of Action

The mechanism of action of N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death, and by inhibiting the activity of certain enzymes involved in cell proliferation. Additionally, it may exert its anti-inflammatory and antioxidant effects by modulating the activity of various signaling pathways involved in these processes.
Biochemical and Physiological Effects:
N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide has been found to exhibit several biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and antioxidant properties, this compound has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of cholesterol and fatty acids. Additionally, it may modulate the activity of various neurotransmitter systems, making it a potential candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide in lab experiments include its potent antitumor, anti-inflammatory, and antioxidant properties, as well as its ability to modulate various signaling pathways involved in these processes. Additionally, this compound has been found to exhibit low toxicity in animal studies, making it a relatively safe candidate for further research.
The limitations of using N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide in lab experiments include its complex chemical synthesis, which may limit its availability and affordability. Additionally, the mechanism of action of this compound is not fully understood, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the research and development of N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide. These include:
1. Further investigation of the mechanism of action of this compound, particularly in relation to its antitumor, anti-inflammatory, and antioxidant properties.
2. Exploration of the potential applications of this compound in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.
3. Development of more efficient and cost-effective methods for the synthesis of this compound, which may increase its availability and affordability for further research.
4. Investigation of the potential synergistic effects of N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide with other therapeutic agents, which may enhance its therapeutic efficacy.
5. Exploration of the potential applications of this compound in the field of material science, particularly in the development of new materials with unique properties and applications.

Synthesis Methods

The synthesis of N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide involves several chemical reactions, including the reaction between 2,3-dimethoxybenzoic acid and thionyl chloride to form the corresponding acid chloride. This is followed by the reaction between the acid chloride and 3-aminopyridine to form the corresponding amide. Finally, the amide is reacted with hydroxylamine hydrochloride to form the desired product.

Scientific Research Applications

N'-[(2,3-dimethoxybenzoyl)oxy]-3-pyridinecarboximidamide has shown promising results in scientific research, particularly in the area of drug discovery and development. This compound has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.